Cas no 1805444-13-6 (Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate)

• Product Name: Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate
• CAS No: 1805444-13-6
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• CID: 4884240
• Update Time: 2025-10-18

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate

• Inchi： 1S/C10H11F3N2O2/c1-2-17-10(16)7-3-6(11)5(4-14)8(15-7)9(12)13/h3,9H,2,4,14H2,1H3
• InChI Key： BQZWXEVAAJDACR-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OCC)N=C(C(F)F)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate

Ethyl 3-(Aminomethyl)-2-(Difluoromethyl)-4-Fluoropyridine-6-Carboxylate (CAS No. 1805444-13-6): An Overview

Ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805444-13-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and pharmacological properties.

The molecular structure of ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate is characterized by the presence of a pyridine ring, a difluoromethyl group, and an aminomethyl substituent. These functional groups contribute to the compound's chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery. The introduction of fluorine atoms into organic molecules can significantly enhance their biological activity, metabolic stability, and pharmacokinetic properties. In the case of ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate, the difluoromethyl group plays a crucial role in modulating its interactions with biological targets, thereby improving its efficacy and selectivity.

The aminomethyl substituent in ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate provides additional functional versatility, allowing for further derivatization and optimization. This feature is particularly advantageous in the development of prodrugs, where the aminomethyl group can be modified to enhance solubility, bioavailability, or target specificity.

In terms of synthetic routes, several methods have been reported for the preparation of ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate. One common approach involves the reaction of 2-difluoromethylnicotinic acid with an appropriate amine followed by esterification. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, reducing waste and improving overall process sustainability.

The biological evaluation of ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate has shown promising results in various assays. In vitro studies have demonstrated its potent activity against specific enzymes and receptors, suggesting potential applications in the treatment of neurological disorders, cancer, and inflammatory diseases. For instance, preliminary data indicate that this compound may act as a selective inhibitor of certain kinases, which are key regulators of cellular signaling pathways involved in disease progression.

Clinical trials are currently underway to further investigate the safety and efficacy of ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate. Early results from phase I trials have shown favorable pharmacokinetic profiles and tolerability in human subjects. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately into clinical practice.

In addition to its therapeutic potential, ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate has also been explored for its use as a research tool in academic and industrial laboratories. Its unique chemical properties make it an ideal candidate for studying protein-ligand interactions, enzyme mechanisms, and other fundamental biological processes. The availability of this compound as a high-purity reference standard has facilitated numerous scientific investigations and contributed to advancements in the field.

In conclusion, ethyl 3-(aminomethyl)-2-(difluoromethyl)-4-fluoropyridine-6-carboxylate (CAS No. 1805444-13-6) represents a promising compound with significant potential in both pharmaceutical development and basic research. Its unique structural features and biological activities make it an important molecule to watch as further studies continue to uncover its full range of applications.